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Introduction

HSP70/SIRT2-IN-1 is a novel small molecule designed as a dual inhibitor of Heat Shock
Protein 70 (HSP70) and Sirtuin 2 (SIRT2). Both HSP70 and SIRT2 are critical regulators of
cellular stress responses and survival pathways, and their overexpression is a common feature
in various cancer types, contributing to therapeutic resistance. HSP70 is a molecular
chaperone that plays a significant role in preventing apoptosis by inhibiting key effectors of both
the intrinsic and extrinsic apoptotic pathways.[1][2][3][4][5] It can prevent the translocation of
the pro-apoptotic protein Bax to the mitochondria, bind to Apoptosis-protease activating factor 1
(Apaf-1) to prevent the formation of the apoptosome, and inhibit the activation of caspases.[3]
[5][6] SIRT2, a NAD+-dependent deacetylase, has a more complex and context-dependent role
in apoptosis. However, the interaction between SIRT2 and HSP70 is emerging as a crucial
node in cell survival signaling. SIRT2 can deacetylate HSP70, a post-translational modification
that is thought to enhance its anti-apoptotic chaperone activity.

This application note details the use of HSP70/SIRT2-IN-1 to induce apoptosis in cancer cells.
The primary mechanism of this dual inhibitor is proposed to be the abrogation of SIRT2-
mediated deacetylation of HSP70, leading to acetylated HSP70. This modified HSP70 has a
reduced capacity to suppress apoptosis, thereby sensitizing cancer cells to programmed cell
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death.[7] We provide a detailed protocol for the quantitative analysis of apoptosis using
Annexin V and Propidium lodide (PI) staining followed by flow cytometry.

Principle of the Assay

This protocol employs a standard method for detecting apoptosis by flow cytometry. In the early
stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet
of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a
high affinity for PS and can be used to identify early apoptotic cells when conjugated to a
fluorochrome. Propidium lodide (P1) is a fluorescent nucleic acid intercalating agent that is
impermeant to live and early apoptotic cells. However, in late-stage apoptotic or necrotic cells,
where membrane integrity is compromised, Pl can enter the cell and stain the nucleus. This
dual-staining method allows for the differentiation of four cell populations:

Annexin V- / PI-: Live cells

Annexin V+ / PI-: Early apoptotic cells

Annexin V+ / Pl+: Late apoptotic/necrotic cells

Annexin V- / Pl+: Necrotic cells

Data Presentation

The following table summarizes the dose-dependent effect of HSP70/SIRT2-IN-1 on a
hypothetical cancer cell line after a 24-hour treatment. Data represents the percentage of cells
in each quadrant as determined by flow cytometry.
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Early Late Total
ota
Treatment Live Cells (%) Apoptotic Apoptotic/Necr .
. . . Apoptotic
Concentration  (Annexin V- / Cells (%) otic Cells (%) Cells (%)
ells (%
(uM) Pl-) (Annexin V+ |/ (Annexin V+ |/
(Early + Late)
PI-) Pi+)
0 (Vehicle
952+21 25+0.8 1.8+05 43+1.3
Control)
1 85.6 3.4 8115 55+1.1 13.6+2.6
5 60.3+4.5 254+ 3.2 121 +24 37.5+5.6
10 358+5.1 40.2 £ 4.7 205+ 3.9 60.7 £ 8.6
25 15.1+3.8 55.7+6.2 25.3+45 81.0£10.7

Experimental Protocols
Cell Culture and Treatment

o Cell Seeding: Seed the cancer cell line of interest (e.g., HeLa, A549, MCF-7) in 6-well plates
at a density of 2 x 10”5 cells per well in 2 mL of appropriate complete growth medium.

 Incubation: Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2
to allow for cell attachment and recovery.

o Compound Preparation: Prepare a stock solution of HSP70/SIRT2-IN-1 in DMSO. Further
dilute the stock solution in complete growth medium to achieve the desired final
concentrations (e.g., 1, 5, 10, 25 uM). Prepare a vehicle control with the same final
concentration of DMSO as the highest drug concentration.

o Treatment: Remove the growth medium from the wells and replace it with the medium
containing the different concentrations of HSP70/SIRT2-IN-1 or the vehicle control.

 Incubation: Incubate the treated cells for the desired time period (e.g., 24, 48, or 72 hours) at
37°C and 5% CO2.

Annexin V and Propidium lodide Staining
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o Cell Harvesting: Following treatment, collect both the floating and adherent cells. For
adherent cells, wash with PBS and detach using a gentle, non-enzymatic cell dissociation
solution or trypsin. Combine all cells from each well.

o Centrifugation: Centrifuge the cell suspensions at 300 x g for 5 minutes at room temperature.

e Washing: Discard the supernatant and wash the cells twice with cold 1X PBS. After the final
wash, carefully remove the supernatant.

» Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration
of approximately 1 x 106 cells/mL.

e Staining: Transfer 100 uL of the cell suspension to a flow cytometry tube. Add 5 pL of FITC-
conjugated Annexin V and 5 pL of Propidium lodide (PI) staining solution.

 Incubation: Gently vortex the tubes and incubate for 15 minutes at room temperature in the
dark.

o Final Preparation: After incubation, add 400 uL of 1X Annexin V Binding Buffer to each tube.

o Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of
staining.

Flow Cytometry

e Instrument Setup: Use unstained, single-stained (Annexin V-FITC only and PI only), and
vehicle-treated stained cells to set up the flow cytometer, including voltage adjustments and
compensation for spectral overlap.

o Data Acquisition: Acquire data for at least 10,000 events per sample.

o Data Analysis: Analyze the data using appropriate software (e.g., FlowJo, FCS Express).
Gate the cell population based on forward and side scatter to exclude debris. Create a
guadrant plot for Annexin V-FITC and PI to quantify the percentage of cells in each
population (live, early apoptotic, late apoptotic/necrotic).

Visualizations
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Experimental Workflow
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3. Harvest Adherent & Floating Cells
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4. Wash with PBS
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5. Stain with Annexin V & Pl
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6. Analyze by Flow Cytometry

Click to download full resolution via product page

Caption: Workflow for Apoptosis Analysis.
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Proposed Signaling Pathway
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Caption: Proposed Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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